![molecular formula C13H11NO B1265706 3-Aminobenzophenone CAS No. 2835-78-1](/img/structure/B1265706.png)
3-Aminobenzophenone
Overview
Description
3-Aminobenzophenone (3-ABP) is a synthetic compound belonging to the class of aryl amines. It is a white solid, soluble in many organic solvents and has a melting point of approximately 127°C. 3-ABP has broad applications in the fields of medicine, chemistry, and biochemistry. It is used as an intermediate for the synthesis of other compounds and as a catalyst for organic reactions. Its unique properties make it an attractive compound for research and development in the fields of drug delivery, medical diagnostics, and biotechnology.
Scientific Research Applications
Spectroscopic Analysis
- Vibrational Spectra Study : 3-Aminobenzophenone (3-ABP) has been studied for its molecular structure and vibrational spectra. Theoretical calculations using Density Functional Theory (DFT) and comparisons with experimental Fourier Transform Infrared (FTIR) and Raman spectra have been conducted. This research is crucial for understanding the compound's molecular behaviors and properties (Karabacak et al., 2012).
Medicinal Chemistry
- Antimitotic Agents : this compound derivatives have been discovered as potent inhibitors of tubulin polymerization, mimicking aminocombretastatin's molecular skeleton. These compounds are significant as potential cytotoxic agents and inhibitors of tubulin polymerization, binding to the colchicine-binding site of tubulin (Liou et al., 2004).
Coordination Chemistry
- Iron(III) and Chromium(III) Complexes : Studies on iron(III) and chromium(III) trihalide complexes of aminobenzophenones have been conducted. These works are vital in understanding the coordination behavior of aminobenzophenones with transition metals, which is significant in the field of inorganic and coordination chemistry (Vezzosi et al., 1983) (Zanoli et al., 1983).
Mechanism of Action
Target of Action
It’s known that benzophenone derivatives can interact with various biological targets, depending on their specific structures .
Mode of Action
Benzophenone derivatives are known to interact with their targets through various mechanisms, such as binding to receptors or enzymes, inhibiting or activating specific biochemical processes .
Biochemical Pathways
Benzophenone derivatives have been found to affect various pathways, depending on their specific structures and targets .
Pharmacokinetics
The pharmacokinetic properties of a compound are crucial in determining its bioavailability, efficacy, and safety profile .
Result of Action
Benzophenone derivatives can have various effects at the molecular and cellular level, depending on their specific structures and targets .
Safety and Hazards
Future Directions
While specific future directions for 3-Aminobenzophenone are not explicitly mentioned in the search results, its use in the synthesis of racemic benzophenone ureas and chiral photoaffinity labeling probes , as well as its role as a potent inhibitor of tubulin polymerization , suggest potential applications in pharmaceutical and medicinal chemistry.
properties
IUPAC Name |
(3-aminophenyl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9H,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUADXEJBHCKVBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60182593 | |
Record name | Benzophenone, 3-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60182593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2835-78-1 | |
Record name | 3-Aminobenzophenone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2835-78-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzophenone, 3-amino- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002835781 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2835-78-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=86511 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Benzophenone, 3-amino- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60182593 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-aminobenzophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.741 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the primary reaction pathway observed when oxidizing 3-aminobenzophenones?
A1: The oxidation of 3′-amino-2-hydroxybenzophenones leads to the formation of either 2- or 4-aminoxanthones. This oxidative coupling reaction is directed by the amino group, specifically to positions para or ortho to it [].
Q2: How can 3-aminobenzophenone derivatives be utilized in the synthesis of xanthen-9-ones?
A2: Treating specific halogenated derivatives of this compound, such as 2′-chloro-2-hydroxy-5-methylbenzophenone or 3′-chloro-5-methyl-2-hydroxybenzophenone, with potassamide in ammonia results in the formation of 2-methylxanthen-9-one. This reaction proceeds through a cleavage and cyclization mechanism involving the halogenated position and the adjacent hydroxyl group [].
Q3: Are there any spectroscopic studies available that characterize this compound?
A3: Yes, studies utilizing Fourier-Transform Infrared (FT-IR), Fourier-Transform Raman (FT-Raman), and Ultraviolet-Visible (UV) spectroscopic techniques have been conducted to analyze the vibrational and electronic properties of this compound []. These studies provide valuable insights into the molecule's structure and its behavior under different conditions.
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